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Abstract

6-Hydroxy-2-naphthoic acid, a vital aromatic carboxylic acid, serves as a cornerstone in the
synthesis of high-performance polymers, advanced liquid crystal materials, organic pigments,
and a variety of pharmaceutical agents.[1][2][3][4] Its unique molecular architecture, featuring
both a hydroxyl and a carboxylic acid group on a naphthalene backbone, imparts a desirable
combination of thermal stability, reactivity, and biological activity. This document provides a
comprehensive overview of the chemical and physical properties of 6-Hydroxy-2-naphthoic
acid, detailed experimental protocols for its synthesis, and an exploration of its reactivity and
biological significance, tailored for a technical audience in research and development.

Chemical and Physical Properties

6-Hydroxy-2-naphthoic acid is typically a buff or pale brown crystalline powder.[1][2][4] It
exhibits high thermal stability, as indicated by its high melting point.[1] While its solubility in
water is limited, it is soluble in organic solvents such as ethanol and ether, as well as in alkaline
solutions.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C11HsOs3 [4]

Molecular Weight 188.18 g/mol [5]1[6]

Melting Point 240-250 °C 21131141161 71I81I°]

N ) 407 °C at 760 mmHg

Boiling Point , [4]
(estimate)

Density 1.399 g/cm3 [4]

Water Solubility 99 mg/L at 20 °C [4]

pKa 4.34 £ 0.30 (Predicted) [4]

LogP 2.24360 [4]

Buff or pale brown crystalline

Appearance [1]2][4]

powder
Table 2: Chemical Identifiers

Identifier Value Source

CAS Number 16712-64-4 [1][4]

EC Number 240-759-7 [4][6]
6-hydroxynaphthalene-2-

IUPAC Name } ] [5]
carboxylic acid
1S/C11H803/c12-10-4-3-7-5-

InChl 9(11(13)14)2-1-8(7)6-10/h1- [5][6]
6,12H,(H,13,14)

KAUQJIMHLAFIZDU-
InChlKey [5][6]

UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CC(=C2)0)C=
C1C(=0)0

[5]
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Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and purity assessment of 6-Hydroxy-
2-naphthoic acid. While a comprehensive collection of spectra is beyond the scope of this
guide, representative data has been reported in various sources.

'H NMR: Proton NMR spectra are available for 6-Hydroxy-2-naphthoic acid, which can be
used to confirm the positions of the aromatic protons.[10]

e 13C NMR: Carbon NMR data has been published, showing characteristic peaks for the
naphthalene ring carbons, the carboxyl carbon, and the carbon bearing the hydroxyl group.
[11]

o Mass Spectrometry: Mass spectral data for 6-Hydroxy-2-naphthoic acid is available in
online databases, providing information on its molecular weight and fragmentation patterns.
[12]

« Infrared (IR) Spectroscopy: IR spectra can confirm the presence of the hydroxyl (-OH) and
carboxylic acid (C=0) functional groups.

Chemical Reactivity and Applications

The reactivity of 6-Hydroxy-2-naphthoic acid is centered around its hydroxyl and carboxylic
acid functionalities, as well as the aromatic naphthalene ring. This versatility makes it a
valuable intermediate in organic synthesis.

Key reactions include:

« Esterification: The carboxylic acid group can be esterified, for instance with methanol, to
produce methyl 6-hydroxy-2-naphthoate.[2] This derivative often has improved solubility in
organic solvents and is a key intermediate in polymer synthesis.[2]

e Coupling Reactions: It undergoes coupling with diazo compounds at the 5-position of the
naphthalene ring.[1][3]

» Sulfonation: Sulfonation occurs at the 4- and 7-positions.[1][3]
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o Halogenation: It can be used in the synthesis of halogenated derivatives, such as 5-bromo-6-
hydroxy-2-naphthoic acid.[3]

These chemical properties are leveraged in a wide range of applications:

e Engineering Plastics: It is a monomer used in the production of heat-resistant engineering
plastics and liquid crystalline polymers (LCPs).[2][3][4][13]

» Organic Pigments: The compound is a precursor for the synthesis of various organic
pigments.[2][3][4]

e Pharmaceuticals: It is a crucial intermediate in the synthesis of active pharmaceutical
ingredients (APIs), including non-steroidal anti-inflammatory drugs (NSAIDs) like Naproxen.
[13]

Chemical Reactions Products & Intermediates
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Caption: Chemical reactivity of 6-Hydroxy-2-naphthoic acid.

Experimental Protocols: Synthesis
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The primary industrial synthesis of 6-Hydroxy-2-naphthoic acid is achieved through the
Kolbe-Schmitt reaction.[2][14] This process involves the carboxylation of the potassium salt of
2-naphthol (potassium 2-naphthoxide) under elevated temperature and pressure.[1][2][3]

General Kolbe-Schmitt Synthesis Protocol

o Formation of Potassium 2-Naphthoxide: 2-Naphthol is reacted with a potassium base, such
as potassium hydroxide, to form potassium 2-naphthoxide.[15] Typically, a mixture of 0.8 to
1.2 moles of 2-hydroxynaphthalene per equivalent of potassium base is used.[15]

o Dehydration: The resulting mixture is dehydrated by heating, often under a nitrogen stream,
until distillation ceases and the temperature rises significantly (e.g., to 275 °C).[15]

o Carboxylation: The anhydrous potassium 2-naphthoxide is then subjected to a carbon
dioxide atmosphere at elevated temperatures (typically 170-230 °C, with some processes
using 255-280 °C) and pressures (e.g., 20 to 90 psi).[1][3][15] The reaction mixture is
agitated during this step.[15]

» |somerization Control: Reaction conditions are carefully controlled to favor the formation of
the 6-hydroxy-2-naphthoic acid isomer over the 3-hydroxy-2-naphthoic acid isomer.[2][15]

e Work-up and Purification: The crude product is dissolved in an alkaline solution (e.g., NaOH
solution).[11] The solution may be extracted with an organic solvent to remove impurities.[11]
The aqueous layer is then acidified (e.g., with concentrated hydrochloric acid) to a pH of 2-3
to precipitate the 6-Hydroxy-2-naphthoic acid.[11][14] The precipitate is filtered, washed
with water, and dried.[11]

» Recrystallization: For higher purity, the product can be recrystallized from a suitable solvent
system, such as an ethanol/water mixture.[11]
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Caption: General workflow for the synthesis of 6-Hydroxy-2-naphthoic acid.
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Biological Activity

Recent research has highlighted the biological activities of 6-Hydroxy-2-naphthoic acid,
suggesting its potential in biocatalysis and drug discovery.[2]

o Enzyme Substrate: It can act as a substrate for enzymatic reactions. For example,
recombinant Escherichia coli expressing cytochrome P450 enzymes can catalyze the
regioselective oxidation of 6-hydroxy-2-naphthoic acid to produce 6,7-dihydroxynaphthoic
acid.[2][3]

e Antimicrobial Properties: Studies have indicated that 6-Hydroxy-2-naphthoic acid exhibits
antibacterial activity against several bacterial strains, including Staphylococcus aureus and
Escherichia coli.[2] It has also shown antifungal activity against Candida albicans.[2]

6-Hydroxy-2-naphthoic acid

Enzymatic Reaction Antimicrobial Activity

CYP199A2 (E. coli)

Oxidation Product

Biological Targg

6,7-dihydroxynaphthoic acid S. aureus C. albicans

Click to download full resolution via product page

Caption: Biological activities of 6-Hydroxy-2-naphthoic acid.

Safety and Handling

6-Hydroxy-2-naphthoic acid is considered hazardous and requires careful handling.[16][17]
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Hazards: It causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[17][18][19]

Personal Protective Equipment (PPE): Appropriate PPE, including chemical safety glasses,
protective gloves, and respiratory protection (in case of high dust concentrations), should be
worn.[16][17][18]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[18] If
on skin, wash with plenty of soap and water.[18] If inhaled, move the person to fresh air.[8]
[18]

Storage: Store in a dry, well-ventilated place in a tightly sealed container at room
temperature.[4]

Fire Fighting: Use dry chemical, water spray, or carbon dioxide as extinguishing agents.[18]
Upon combustion, it may generate poisonous fumes.[18]

This guide provides a detailed technical overview of 6-Hydroxy-2-naphthoic acid. For further

information, researchers are encouraged to consult the cited literature and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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